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Round-robin tests, also known as interlaboratory comparisons (ILC), are experiments where multiple
laboratories perform the same test independently. The primary goal is to evaluate the accuracy and

reproducibility of test results, which is fundamental for quality assurance and method validation [1] [2].

The table below summarizes the core purposes and key participants in round-robin testing:

Aspect Description

Primary Determine the reproducibility of a test method or process; verify that results from
Purpose different sources agree [2].

Key Accredited labs (e.g., per ISO 17025), organizations in quality assurance, and
Participants industry-specific labs (e.g., chemical, pharmaceutical) [1].

Formal Names Also called proficiency tests (when used for accreditation) or interlaboratory
comparison tests (ILC) [1].

Round-Robin Testing in Practice: Examples &
Protocols

Round-robin testing is applied across diverse fields, from materials science to biology. The protocol involves

a structured process from sample preparation to data analysis to ensure meaningful results.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.smolecule.com/products/s541733?utm_src=pdf-interest
https://www.zwickroell.com/services/round-robin-tests/
https://en.wikipedia.org/wiki/Round-robin_test
https://en.wikipedia.org/wiki/Round-robin_test
https://www.zwickroell.com/services/round-robin-tests/
https://www.zwickroell.com/services/round-robin-tests/
https://www.smolecule.com/products/s541733?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

A generalized workflow for conducting a round-robin study can be visualized as follows. This diagram
illustrates the sequence of steps from initial planning to final analysis, highlighting the cyclical nature of the

process that allows for continuous improvement of methods.
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The table below provides concrete examples of round-robin tests from different scientific domains:

Field / Tested Material /| Key Measured Properties / . .
Participant Details
Study System Outcomes
Materials Polycarbonate Tensile modulus, Charpy impact  Various test laboratories using
Testing [1] specimens strength, Flexural strength, Heat  standardized methods (e.g.,
deflection temperature ISO 527-2, 1SO 179-1).

| Additive Manufacturing [3] | 3D-printed test parts (PLA, ABS) & metal alloys (Cobalt-Chrome, Inconel
625) | Geometry: Feature dimensions. Mechanical: Tensile properties, fatigue life. | Multiple labs using
different 3D printers (e.g., MakerBot, EOS M270) and post-processing methods. | | Nanoparticle Toxicology
[4] | Silica (SiOz2) and polymer nanoparticles on HepG2 liver cells | Biocompatibility: Cell metabolism, ATP
levels, LDH release, inflammation markers (IL-6, IL-8). | Five collaborating German university and research

institutes within a priority program. |

Key Takeaways for Researchers

e Critical for Accreditation: For laboratories accredited under standards like ISO 17025, regular
participation in round-robin proficiency tests is a mandatory requirement to demonstrate competence
[1].

¢ Identifies Major Variability Sources: These studies consistently show that variability between
different participants (labs or machines) is often significantly larger than variability within a single
participant's repeated tests. This highlights the importance of standardized protocols [3].

¢ Foundation for Standards and Databases: The data generated is essential for establishing
statistical confidence in material properties, developing new standards, and creating seed data for
materials databases, which is crucial for fields like additive manufacturing [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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